Cas no 1804231-86-4 (2-Bromo-4-formylphenylpropanal)

• Product Name: 2-Bromo-4-formylphenylpropanal
• CAS No: 1804231-86-4
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 4961720
• Update Time: 2025-05-19

2-Bromo-4-formylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-formylphenylpropanal

• Inchi： 1S/C10H9BrO2/c1-7(5-12)9-3-2-8(6-13)4-10(9)11/h2-7H,1H3
• InChI Key： QRDLJMGEOBKQDK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=CC=1C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-4-formylphenylpropanal

Comprehensive Analysis of 2-Bromo-4-formylphenylpropanal (CAS No. 1804231-86-4): Properties, Applications, and Industry Insights

2-Bromo-4-formylphenylpropanal (CAS No. 1804231-86-4) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This bromo-substituted aldehyde features a unique molecular structure combining a formyl group and phenylpropanal backbone, making it valuable for synthesizing complex molecules. Researchers are particularly interested in its role as a building block for drug discovery and material science applications.

The compound's dual functional groups (bromo and formyl) enable diverse chemical transformations, including cross-coupling reactions and nucleophilic substitutions. Recent studies highlight its potential in creating chiral intermediates for asymmetric synthesis, addressing the growing demand for enantioselective compounds in modern medicine. The 2-Bromo-4-formylphenylpropanal structure offers excellent reactivity while maintaining stability under standard laboratory conditions.

In the context of current research trends, CAS 1804231-86-4 aligns with several hot topics in organic chemistry: green synthesis methods, catalyst development, and biocompatible materials. Many researchers are investigating eco-friendly approaches to modify its aldehyde functionality, responding to the industry's shift toward sustainable chemistry. The compound's aromatic bromine moiety also makes it valuable for polymer modification studies.

From a commercial perspective, 2-Bromo-4-formylphenylpropanal suppliers are seeing increased demand from pharmaceutical companies developing small molecule therapeutics. Its molecular weight (241.08 g/mol) and solubility profile make it suitable for various organic solvents, facilitating its use in multi-step syntheses. Quality control parameters for CAS 1804231-86-4 typically include HPLC purity verification and spectroscopic characterization (NMR, IR).

The safety profile of 2-Bromo-4-formylphenylpropanal requires standard laboratory precautions, with particular attention to its aldehyde group reactivity. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure stability of this light-sensitive compound. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines.

Emerging applications for 1804231-86-4 include its use in fluorescent probe synthesis and coordination chemistry. The compound's ability to form stable complexes with transition metals is being explored for catalytic systems and sensor development. These developments align with current searches for "multi-functional aldehydes" and "aromatic building blocks" in chemical databases.

Analytical methods for 2-Bromo-4-formylphenylpropanal characterization continue to evolve, with recent literature reporting advanced mass spectrometry techniques and chromatographic separation protocols. The compound's UV absorption properties (λmax ~280 nm) make it detectable at low concentrations, important for reaction monitoring in complex mixtures.

Future research directions for CAS 1804231-86-4 may explore its potential in bioconjugation chemistry and nanomaterial functionalization. The compound's balanced lipophilicity (calculated logP ~2.1) suggests possible applications in drug delivery systems. These possibilities respond to frequent queries about "versatile synthetic intermediates" in modern chemical research.

For synthetic chemists, the 2-Bromo-4-formylphenylpropanal price and availability remain important considerations. Current market trends show stable supply from specialized fine chemical manufacturers, with purity options ranging from 95% to 98+% for different research needs. The compound's shelf life and storage recommendations are frequently updated in technical bulletins.

In conclusion, 2-Bromo-4-formylphenylpropanal (CAS No. 1804231-86-4) represents an important chemical intermediate with expanding applications across multiple scientific disciplines. Its combination of reactivity and structural features positions it as a valuable tool for researchers developing next-generation organic materials and bioactive compounds.